Cas no 1060247-02-0 (2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide)

2-Chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide is a synthetic organic compound featuring a benzamide core substituted with chloro and fluoro groups, along with a cyclopropylcarbamoyl-methylphenyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of halogen substituents enhances its reactivity and binding affinity, while the cyclopropyl group contributes to steric and electronic modulation. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in targeting specific enzymes or receptors. The compound’s stability under standard conditions and compatibility with further functionalization underscore its utility in synthetic chemistry applications.
2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide structure
1060247-02-0 structure
Product Name:2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide
CAS No:1060247-02-0
MF:C18H16ClFN2O2
MW:346.783246994019
CID:5843105
PubChem ID:25862128
Update Time:2025-09-27

2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-6-fluorobenzamide
    • 2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide
    • F5097-0768
    • 2-chloro-N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-6-fluorobenzamide
    • 1060247-02-0
    • AKOS024497734
    • Inchi: 1S/C18H16ClFN2O2/c19-14-2-1-3-15(20)17(14)18(24)22-13-6-4-11(5-7-13)10-16(23)21-12-8-9-12/h1-7,12H,8-10H2,(H,21,23)(H,22,24)
    • InChI Key: SHYWRLBWFOJZPZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(CC(NC2CC2)=O)C=C1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

  • Exact Mass: 346.0884336g/mol
  • Monoisotopic Mass: 346.0884336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 58.2Ų

2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide Pricemore >>

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Additional information on 2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide

Compound CAS No. 1060247-02-0: 2-Chloro-N-{4-[(Cyclopropylcarbamoyl)Methyl]Phenyl}-6-Fluorobenzamide

Compound CAS No. 1060247-02-0, also known as 2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide, is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound has garnered attention due to its unique structural properties and potential bioactivity, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a benzamide backbone with substituents that include a chlorine atom at the 2-position, a fluorine atom at the 6-position, and a cyclopropylcarbamoylmethyl group attached to the nitrogen atom via a phenyl ring. These substituents contribute to the compound's distinct chemical properties, including its solubility, stability, and reactivity. Recent studies have highlighted the importance of these structural features in determining the compound's bioavailability and pharmacokinetic properties.

One of the most notable aspects of CAS No. 1060247-02-0 is its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, which could make it a candidate for treating various diseases, including cancer and inflammatory disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinase enzymes, which are implicated in cancer progression.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. Its ability to act as a herbicide or insecticide has been tested in controlled laboratory settings, with promising results indicating its potential to control pests without adversely affecting non-target organisms. This dual functionality underscores the versatility of CAS No. 1060247-02-0 and highlights its importance in both medical and agricultural research.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzamide core through amide bond formation, followed by the introduction of substituents at specific positions on the aromatic ring. Recent advancements in catalytic methods have enabled researchers to optimize these steps, reducing production costs while maintaining product quality.

From an environmental perspective, the ecological impact of CAS No. 1060247-02-0 has been closely monitored to ensure that its use does not pose significant risks to ecosystems or human health. Studies have shown that it degrades relatively quickly under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to fully understand its long-term effects and develop strategies for safe handling and disposal.

In conclusion, CAS No. 1060247-02-0, or 2-chloro-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-6-fluorobenzamide, represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing complex challenges in medicine and agriculture alike.

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